Cas no 601-90-1 ()

structure

Product Name:

CAS No:601-90-1

Molecular Formula:C₂₁H₃₀O₄

Molecular Weight:346.46

CID:2667100

Properties

Names and Identifiers

- 7β,15β-Dihydroxyprogesterone

Computed Properties

Exact Mass: 346.214
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 346.214
Heavy Atom Count: 25
Complexity: 652
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 74.6A^2

Synthesis

Synthetic Circuit 1

57-83-0

601-90-1

885456-63-3

95832-17-0

82538-36-1

27534-93-6

600-72-6

595-59-5

80-75-1

Reaction Conditions

1.1 Reagents: Glucose Solvents: Acetone , Water ; 3 d, 25 °C

Reference

Novel metabolites of dehydroepiandrosterone and progesterone obtained in Didymosphaeria igniaria KCH 6670 culture

Janeczko, Tomasz; et al, Journal of Molecular Catalysis B: Enzymatic, 2012, 82, 24-31

Raw materials

Progesterone

Preparation Products

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